![molecular formula C11H9NO2 B1425489 1'H-spiro[cyclopropane-1,4'-isoquinoline]-1',3'(2'H)-dione CAS No. 31267-07-9](/img/structure/B1425489.png)
1'H-spiro[cyclopropane-1,4'-isoquinoline]-1',3'(2'H)-dione
Cat. No. B1425489
CAS No.:
31267-07-9
M. Wt: 187.19 g/mol
InChI Key: GLVMLLRAWVMDQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08829006B2
Procedure details
0.5 g (2.7 mmol) 1′H-spiro[cyclopropane-1,4′-isoquinoline]-1′,3′(2′H)-dione in 50 mL THF were heated to the reflux temperature of the solvent. 11 mL (11 mmol) of a 1M borane in THF solution were added dropwise and the mixture was refluxed for 3 h. The reaction mixture was cooled to 0° C. and mixed with 50 mL methanol. The reaction mixture was evaporated down, the residue was combined with 15 mL of a 4M hydrochloric acid solution and refluxed for 30 min. After neutralisation with 15 mL of an aqueous 4M sodium hydroxide solution the mixture was extracted twice with ethyl acetate. The combined organic phases were dried and evaporated down. The product was purified by HPLC. The product-containing fractions were combined and evaporated down.
Quantity
0.5 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[C:1]1(=O)[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[C:4]2([CH2:12][CH2:11]2)[C:3](=O)[NH:2]1.B.CO>C1COCC1>[CH2:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[C:4]2([CH2:12][CH2:11]2)[CH2:3][NH:2]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0.5 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(NC(C2(C3=CC=CC=C13)CC2)=O)=O
|
|
Name
|
|
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Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Step Two
Step Three
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Name
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|
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Quantity
|
50 mL
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
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Setpoint
|
0 °C
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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the mixture was refluxed for 3 h
|
|
Duration
|
3 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The reaction mixture was evaporated down
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
refluxed for 30 min
|
|
Duration
|
30 min
|
EXTRACTION
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Type
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EXTRACTION
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|
Details
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After neutralisation with 15 mL of an aqueous 4M sodium hydroxide solution the mixture was extracted twice with ethyl acetate
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The combined organic phases were dried
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated down
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The product was purified by HPLC
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
evaporated down
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
C1NCC2(C3=CC=CC=C13)CC2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
